molecular formula C15H11ClO2 B557779 9-Fluorenylmethyl chloroformate CAS No. 28920-43-6

9-Fluorenylmethyl chloroformate

Cat. No. B557779
CAS RN: 28920-43-6
M. Wt: 258.7 g/mol
InChI Key: IRXSLJNXXZKURP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

9-Fluorenylmethyl chloroformate, also known as Fmoc chloride, is a highly versatile reagent with varied applications in organic synthesis . It is most frequently used to introduce the base-labile Fmoc-protecting group to amine functionalities, particularly during the production of Fmoc-protected amino acids .


Synthesis Analysis

Fmoc chloride is developed as an effective coupling reagent for the synthesis of peptides . It activates the carboxylic acid group of the amino acid, allowing it to react with an alcohol to form the ester .


Molecular Structure Analysis

The molecular formula of 9-Fluorenylmethyl chloroformate is C15H11ClO2 . Its molecular weight is 258.70 g/mol .


Chemical Reactions Analysis

Fmoc chloride is generally used to protect amino groups in peptide synthesis . It can also be used as a glycan-labeling reagent for structural analysis . Fmoc-labeled glycans are strongly fluorescent and can be analyzed with high sensitivity using liquid chromatography-fluorescence detection (LC-FD) analysis .


Physical And Chemical Properties Analysis

9-Fluorenylmethyl chloroformate is a white to slight yellow to beige powder . Its melting point ranges from 60 to 64 °C .

Scientific Research Applications

Peptide Synthesis

  • Application Summary: Fmoc-Cl is widely used as a base-sensitive amino protecting group for solid-phase peptide synthesis . It is used to introduce the base-labile Fmoc-protecting group to amine functionalities, particularly during the production of Fmoc-protected amino acids .
  • Methods of Application: The carboxylic acid group of the amino acid is activated by Fmoc chloride, allowing it to react with an alcohol to form the ester . The Fmoc-protected amino acids can then be used in peptide synthesis.

O-Glycan Analysis

  • Application Summary: Fmoc-Cl is used as a glycan-labeling reagent for structural analysis . Fmoc-labeled glycans are strongly fluorescent and can be analyzed with high sensitivity using liquid chromatography-fluorescence detection (LC-FD) analysis .
  • Methods of Application: The O-glycans are labeled with Fmoc-Cl, making them fluorescent. These labeled glycans can then be analyzed using LC-FD or matrix-assisted laser desorption/ionization-time of flight mass spectrometry (MALDI-TOF MS) .
  • Results or Outcomes: The use of Fmoc-Cl in O-glycan analysis has facilitated the structural and functional analysis of glycans, contributing to a better understanding of the roles of O-glycans in mucins .

Coupling Reagent

  • Application Summary: Fmoc-Cl can be used as a coupling reagent . In organic chemistry, coupling reagents are substances that facilitate the joining of two compounds, often two amino acids.
  • Methods of Application: Fmoc-Cl activates the carboxylic acid group of one compound, allowing it to react with the amine group of another compound to form an amide bond .

Derivatization of Amines for HPLC Analysis

  • Application Summary: Fmoc-Cl is used for the precolumn derivatization of amines for High-Performance Liquid Chromatography (HPLC) and fluorescent detection . This allows for the separation and analysis of amine-containing compounds.
  • Methods of Application: Amines are treated with Fmoc-Cl, which reacts with the amine group to form a derivative that can be detected by fluorescence .
  • Results or Outcomes: The use of Fmoc-Cl for the derivatization of amines has improved the sensitivity and selectivity of HPLC analysis for amine-containing compounds .

Capillary Electrophoresis

  • Application Summary: Fmoc-Cl is used in capillary electrophoresis . Capillary electrophoresis is a technique used to separate ionic species by their charge and frictional forces. In the context of Fmoc-Cl, it’s used to analyze the separation of different compounds.
  • Methods of Application: The compounds to be separated are treated with Fmoc-Cl, which reacts with the compounds and forms derivatives that can be separated using capillary electrophoresis .
  • Results or Outcomes: The use of Fmoc-Cl in capillary electrophoresis has improved the efficiency and resolution of the separation of different compounds .

Preparation of Lysogangliosides

  • Application Summary: Fmoc-Cl is used in the preparation of lysogangliosides . Lysogangliosides are a type of glycosphingolipids that play important roles in cell recognition and signaling.
  • Methods of Application: The gangliosides are treated with Fmoc-Cl, which reacts with the gangliosides and forms lysogangliosides .
  • Results or Outcomes: The use of Fmoc-Cl in the preparation of lysogangliosides has facilitated the study of cell recognition and signaling .

Safety And Hazards

9-Fluorenylmethyl chloroformate causes severe skin burns and eye damage . It is harmful if swallowed or inhaled . It is recommended to use only outdoors or in a well-ventilated area and avoid breathing dust .

Future Directions

While 9-fluorenylmethyl chloroformate is generally used to protect amino groups in peptide synthesis, it can also be used as a glycan-labeling reagent for structural analysis . This derivatization allows for the isolation from biological samples of glycans that are difficult to synthesize chemically, as well as the fabrication of immobilized-glycan devices . The Fmoc labeling method promises to be a tool for accelerating O-glycan structural analysis and an understanding of molecular interactions .

properties

IUPAC Name

9H-fluoren-9-ylmethyl carbonochloridate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H11ClO2/c16-15(17)18-9-14-12-7-3-1-5-10(12)11-6-2-4-8-13(11)14/h1-8,14H,9H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IRXSLJNXXZKURP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H11ClO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10183116
Record name 1-(9-Fluorenyl)methyl chloroformate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10183116
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

258.70 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

9-Fluorenylmethyl chloroformate

CAS RN

28920-43-6
Record name 9-Fluorenylmethyl chloroformate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=28920-43-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1-(9-Fluorenyl)methyl chloroformate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0028920436
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 1-(9-Fluorenyl)methyl chloroformate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10183116
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 9H-fluoren-9-ylmethyl chloroformate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.044.816
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name 1-(9-FLUORENYL)METHYL CHLOROFORMATE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9PLB0BTT90
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
9-Fluorenylmethyl chloroformate
Reactant of Route 2
Reactant of Route 2
9-Fluorenylmethyl chloroformate
Reactant of Route 3
Reactant of Route 3
9-Fluorenylmethyl chloroformate
Reactant of Route 4
Reactant of Route 4
9-Fluorenylmethyl chloroformate
Reactant of Route 5
9-Fluorenylmethyl chloroformate
Reactant of Route 6
9-Fluorenylmethyl chloroformate

Citations

For This Compound
5,470
Citations
HJ Koh, SJ Kang - Bulletin of the Korean Chemical Society, 2011 - Citeseer
… To gain further understanding of the mechanism of acyl transfer, we have carried out a kinetic study on the solvolysis of 9-fluorenylmethyl chloroformate (3) in a variety of pure and …
Number of citations: 21 citeseerx.ist.psu.edu
Y Muguruma, H Tsutsui, T Noda, H Akatsu… - … of Chromatography B, 2018 - Elsevier
… In this study, we propose widely targeted metabolomics for pCSF metabolic profiling using a 9-fluorenylmethyl chloroformate (FMOC) derivatized UHPLC-MS/MS assay to evaluate the …
Number of citations: 38 www.sciencedirect.com
M Buratti, C Valla, D Xaiz, G Brambilla… - … of Chromatography B, 2002 - Elsevier
… reported a HPLC procedure for the determination of low-molecular-mass (C1–C4) alcohols in aqueous samples based on precolumn derivatization with 9-fluorenylmethyl chloroformate …
Number of citations: 13 www.sciencedirect.com
HA Moye, AJ Boning Jr - Analytical Letters, 1979 - Taylor & Francis
… fluorescent moiety and is commercially available in pure form is 9-fluorenylmethyl chloroformate. This reagent was first described by Carpino and *an1’ as an amino protecting group in …
Number of citations: 100 www.tandfonline.com
J Yu, H Xu, Z Mo, H Zhu, X Mao - Analytical Sciences, 2009 - jstage.jst.go.jp
A simple and sensitive reversed-phase liquid chromatographic method, based on the precolumn derivatization with 9-fluorenylmethyl chloroformate, was developed for the …
Number of citations: 24 www.jstage.jst.go.jp
JW Kim, SU Kim, HS Lee, I Kim, MY Ahn… - … of Chromatography A, 2003 - Elsevier
… DNJ in 0.1 g of freeze-dried leaves was double-extracted in 10 mL of aqueous 0.05 M HCl by vortexing for 15 s at room temperature, derivatized with 9-fluorenylmethyl chloroformate (…
Number of citations: 278 www.sciencedirect.com
ME Báez, E Fuentes, MJ Espina… - Journal of separation …, 2014 - Wiley Online Library
… In this work, the effect of factors on the yield of the derivatization of both compounds with 9-fluorenylmethyl chloroformate for applying in aqueous solutions derived from soils was …
GS Liang, WL Baker, RF Cross - Microchimica Acta, 1998 - Springer
Derivatisation of amine-containing analytes with 9-fluorenylmethyl chloroformate (FMOC) to form fluorescent adducts requires a large excess of FMOC. This excess hydrolyses to form …
Number of citations: 2 link.springer.com
G Huang, G Deng, H Qiao, X Zhou - Analytical chemistry, 1999 - ACS Publications
A simple procedure for precolumn fluorescence derivatization of low-molecular-weight aliphatic alcohols (C 1 −C 4 ) with 9-fluorenylmethyl chloroformate is presented. The …
Number of citations: 19 pubs.acs.org
R Herráez-Hernández, C Cháfer-Pericás… - … of Chromatography a, 2006 - Elsevier
… The analytes have been derivatized with the fluorogenic reagent 9-fluorenylmethyl chloroformate (FMOC), and the fibre coating was Carbowax-templated resin (CW-TR). The …
Number of citations: 72 www.sciencedirect.com

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.